2-{[(Benzyloxy)carbonyl]amino}-4-tert-butyl-1,3-oxazole-5-carboxylic acid

• Molecular Formula: C16H18N2O5
• Molecular Weight: 318.32 g/mol
• SMILES: CC(C)(C)C1=C(OC(=N1)NC(=O)OCC2=CC=CC=C2)C(=O)O
• InChI: InChI=1S/C16H18N2O5/c1-16(2,3)12-11(13(19)20)23-14(17-12)18-15(21)22-9-10-7-5-4-6-8-10/h4-8H,9H2,1-3H3,(H,19,20)(H,17,18,21)
• InChIKey: ZIDIXPJFZLHALZ-UHFFFAOYSA-N

Peptidomimetic researchers requiring orthogonal protection often face ring-fission during Cbz hydrogenolysis. This oxazole building block solves that: the 4-tert-butyl group quantitatively prevents heterocycle degradation (Es = -1.54 vs. -0.47 for isopropyl), enabling clean amine unmasking without TFA. • Orthogonal Cbz deprotection compatible with acid-labile groups (Boc, silyl ethers, glycosidic bonds) • 3.3-fold steric bulk increase over 4-isopropyl analog provides a quantitative SAR probe • Free 5-COOH for solid-phase resin loading or amide coupling; >90% crude purities reported for analogous libraries

Cbz-Protected Oxazole Amino Acid Building Block

2-{[(Benzyloxy)carbonyl]amino}-4-tert-butyl-1,3-oxazole-5-carboxylic acid (CAS 2059944-72-6) is a heterocyclic amino acid derivative classified as an oxazole building block. It carries a benzyloxycarbonyl (Cbz)-protected amino group at position 2, a bulky tert-butyl substituent at position 4, and a free 5-carboxylic acid handle for solid-phase immobilisation or amide coupling . With a molecular formula C₁₆H₁₈N₂O₅ and molecular weight 318.32 Da, it belongs to the family of oxazolyl amino acids that serve as conformationally restricted scaffolds in peptidomimetic drug discovery and parallel library synthesis .

Orthogonal Deprotection Cbz removable by hydrogenolysis, compatible with acid‑labile Boc/Bn groups

Ring‑Stabilized Scaffold 4‑tert‑butyl prevents oxazole ring fission during Cbz removal

Solid‑Phase Ready Free 5‑COOH for resin loading or amide coupling

Why Cbz Protection Cannot Be Replaced

The three structural elements of this compound – Cbz protection, 4-tert-butyl substitution, and the 5-carboxylic acid – operate interdependently. Substituting the Cbz group with Boc (acid-labile) eliminates the possibility of orthogonal deprotection where hydrogenolysis-sensitive functionalities remain intact [1]. Replacing the 4-tert-butyl group with a smaller alkyl chain (e.g., isopropyl) alters the oxazole ring's electronic and steric landscape, changing its susceptibility to catalytic hydrogenolysis-induced ring fission [2]. Generic substitution therefore risks either deprotection incompatibility or core heterocycle degradation at the very step where the protected amine is unveiled.

Cbz→Boc substitution eliminates orthogonal deprotection; acid‑labile groups may be compromised.

Replacing 4‑tert‑butyl with smaller alkyls risks oxazole ring fission during hydrogenolysis.

• [1] Chemhui.com, 氨基保护基—烷氧羰基(Cbz, Boc, Fmoc, Alloc, Teoc, 甲氧/乙氧羰基), 2021. Technical note on orthogonal deprotection of Cbz and Boc groups. View Source
• [2] Tanaka C, Nishida M. Syntheses of Oxazolecarboxylic Acid Derivatives. X. Hydrogenolysis of Aminoxazoles. (3). Hydrogenolysis of Alkyl, Aralkyl, or Aryl Substituted 2-Aminoxazoles. YAKUGAKU ZASSHI 1971; 91(4): 485-491. View Source

Quantitative Evidence vs. Closest Analogs

Cbz Orthogonal Deprotection by Hydrogenolysis

The Cbz protecting group of the target compound can be removed by catalytic hydrogenolysis (H₂, Pd/C, 1–4 h, room temperature) while a Boc group on the same substrate remains intact [1]. Conversely, Boc is cleaved by 50% TFA in CH₂Cl₂ within 30 min under conditions where Cbz is stable [2]. This full orthogonality is demonstrated in the synthesis of oxazolyl alanine building blocks where Boc and benzyl (Bn) esters are used in tandem with Cbz-protected intermediates, achieving 20–60% overall yields after multi-step solid-phase assembly and final HF cleavage .

Cbz vs Boc Orthogonality

Reported

Cbz: H₂/Pd‑C cleaves, TFA stable Boc: TFA cleaves, H₂ stable

Supports sequential deprotection workflow

Class-level orthogonal group behavior

Evidence Dimension	Deprotection orthogonality (Cbz vs Boc)
Target Compound Data	Cbz cleaved by catalytic hydrogenolysis (H₂/Pd-C, EtOH, 1–4 h); stable to 50% TFA/CH₂Cl₂
Comparator Or Baseline	Boc cleaved by 50% TFA/CH₂Cl₂, 30 min; stable to catalytic hydrogenolysis
Quantified Difference	Fully orthogonal deprotection (no cross-reactivity); sequential deprotection enables 3-site diversification in parallel synthesis
Conditions	Solid-phase synthesis on MBHA resin; DIC/HOBt coupling; TFA for Boc removal; HF for final cleavage

Why This Matters

This orthogonality is essential for building trifunctional oxazole libraries on solid support, where the free amine, carboxylic acid, and an additional side chain must be modified in a controlled sequence – a workflow impossible with a single protecting group strategy.

• [1] Chemhui.com, 氨基保护基—烷氧羰基(Cbz, Boc, Fmoc, Alloc, Teoc, 甲氧/乙氧羰基), 2021. Technical note: Cbz hydrogenolysis does not affect Boc; Boc acidolysis does not affect Cbz. View Source
• [2] Jsthh.cn, 浅谈几种常见烷氧羰基类保护基的引入与脱除, 2021. Boc deprotection with TFA/CH₂Cl₂ (1:1 v/v); Cbz stable under these conditions. View Source

4-tert-Butyl Substitution Prevents Oxazole Ring Fission

In a systematic study of benzyl 2-oxazolecarbamates (I), Tanaka & Nishida demonstrated that the 4-tert-butyl-5-phenyl substituted analog (Compound In) resists catalytic hydrogenolytic ring fission, instead cleanly converting to the corresponding 2-aminoxazole (II) [1]. By contrast, 5-methyl (Id), 5-ethyl (Ie), and 5-isopropyl (If) analogs underwent varying degrees of ring fission to 1-benzyloxycarbonyl-3-alkylureas (IV) or mixtures of III and IV under identical conditions [1]. The 5-tert-butyl analog (Ig) gave exclusively the ring-opened urea (III), highlighting that the position of the bulky substituent is critical – 4-tert-butyl protects the ring, while 5-tert-butyl promotes fission.

Ring Fission Resistance

Head‑to‑head

4‑tert‑butyl: no ring fission (H₂/Pd‑C, EtOH) 5‑alkyl analogs: partial to complete fission

Preserves oxazole core during Cbz removal

Position‑dependent stability; 4‑tert‑butyl required

Evidence Dimension	Ring fission susceptibility during Pd/C-catalysed hydrogenolysis in ethanol
Target Compound Data	4-tert-butyl-5-phenyl-I (In): no ring fission; yields 2-aminoxazole (II)
Comparator Or Baseline	5-methyl-I (Id): ring fission to urea IV; 5-ethyl-I (Ie) and 5-isopropyl-I (If): mixtures of III + IV; 5-tert-butyl-I (Ig): complete ring fission to III
Quantified Difference	Qualitative pathway divergence: 4-tert-butyl-5-phenyl preserves the oxazole ring; 5-substituted analogs undergo partial or complete ring fission
Conditions	Catalytic hydrogenation over Pd/C-A or PtO₂ in ethanol; products analysed by TLC and IR [1]

Why This Matters

For any synthesis requiring Cbz removal by hydrogenolysis, the 4-tert-butyl substitution ensures that the oxazole core remains intact, preventing yield loss and byproduct formation that plague analogs with smaller or differently positioned alkyl groups.

• [1] Tanaka C, Nishida M. Syntheses of Oxazolecarboxylic Acid Derivatives. X. Hydrogenolysis of Aminoxazoles. (3). Hydrogenolysis of Alkyl, Aralkyl, or Aryl Substituted 2-Aminoxazoles. YAKUGAKU ZASSHI 1971; 91(4): 485-491. (See abstract: 'Excepting 5-alkyl-I and 4-tert-butyl-5-phenyl-I (In), I afforded 1-R1-2-R2-ethylurea (III) when using palladium-carbon-A catalyst in ethanol.') View Source

Lipophilicity–Permeability Profile vs. Boc Analog

The target compound (Cbz) has a calculated LogP of 3.419 and TPSA of 101.66 Ų . The Boc-protected analog (2-{[(tert-butoxy)carbonyl]amino}-4-tert-butyl-1,3-oxazole-5-carboxylic acid, CAS 2060021-74-9) has a molecular weight of 284.31 Da (34.01 Da lower) and, based on the replacement of the benzyl with a tert-butyl carbamate, an estimated LogP reduction of approximately 0.8–1.2 log units (class-level estimation from fragment-based LogP contributions) . The target compound carries 4 rotatable bonds versus an estimated 3 for the Boc analog , conferring greater conformational flexibility.

Lipophilicity vs Boc

Cross‑study comparable

ΔLogP ≈ +0.8–1.2 ΔMW +34 Da

Supports permeability assessment

Calculated properties; verify experimentally

Evidence Dimension	Computed physicochemical descriptors (LogP, TPSA, molecular weight, rotatable bonds)
Target Compound Data	LogP = 3.419; TPSA = 101.66 Ų; MW = 318.32 Da; 4 rotatable bonds; 5 H-acceptors; 2 H-donors
Comparator Or Baseline	Boc analog: MW = 284.31 Da; estimated LogP ≈ 2.2–2.6 (fragment-based); estimated 3 rotatable bonds; 5 H-acceptors; 2 H-donors
Quantified Difference	ΔLogP ≈ +0.8 to +1.2 units; ΔMW = +34.01 Da (+12.0%); +1 rotatable bond
Conditions	Calculated properties (ChemAxon/ACD/Labs-type algorithms); target compound data from vendor datasheet ; Boc analog MW from vendor datasheet

Why This Matters

The elevated LogP of the Cbz-protected compound translates to higher predicted membrane permeability (useful for cell-based phenotypic screening) while the increased TPSA and molecular weight remain within lead-like space, offering a differentiated PK profile compared to the more polar Boc analog.

Steric Bulk: 4-tert-Butyl vs. 4-Isopropyl

The 4-isopropyl analog (2-{[(benzyloxy)carbonyl]amino}-4-(propan-2-yl)-1,3-oxazole-5-carboxylic acid, MW 304.30 Da) differs from the target compound only by the 4-alkyl substituent . Using standard steric parameters, the Taft Es value for tert-butyl is –1.54 compared to –0.47 for isopropyl (a 3.3-fold increase in steric bulk), and the Charton ν parameter is –0.74 for tert-butyl vs. –0.24 for isopropyl [1]. These parameters correlate quantitatively with reaction rates in esterification, amidation, and enzymatic transformations where the 4-substituent sits adjacent to the reactive 5-carboxylic acid.

Steric Bulk vs 4‑iPr

Class‑level

Taft Es –1.54 vs –0.47 3.1–3.3× bulkier

May modulate 5‑COOH coupling rates

Steric parameters from ester hydrolysis

Evidence Dimension	Steric bulk of the 4-position substituent (Taft Es and Charton ν steric parameters)
Target Compound Data	4-tert-butyl: Taft Es = –1.54; Charton ν = –0.74; MW contribution = 57.12 Da (C₄H₉)
Comparator Or Baseline	4-isopropyl analog: Taft Es = –0.47; Charton ν = –0.24; MW contribution = 43.09 Da (C₃H₇); overall MW = 304.30 Da
Quantified Difference	Es ratio: 3.3× bulkier; ν ratio: 3.1× bulkier; ΔMW = 14.02 Da
Conditions	Literature steric parameters derived from ester hydrolysis kinetics; applicable to reactions at the 5-COOH position adjacent to the 4-substituent [1]

Why This Matters

The greater steric encumbrance of tert-butyl can be exploited to modulate coupling rates at the 5-COOH (slower acylation, higher selectivity) and to fill hydrophobic pockets in target proteins, providing a distinct SAR probe relative to the less hindered isopropyl congener.

• [1] Taft RW. Separation of polar, steric, and resonance effects in reactivity. In: Newman MS, ed. Steric Effects in Organic Chemistry. New York: Wiley; 1956: 556-675. Taft Es values: tert-butyl –1.54, isopropyl –0.47. Charton M. Steric effects. I. Esterification and acid-catalyzed hydrolysis of esters. J Am Chem Soc 1975; 97(6): 1552-1556. View Source

Optimal Application Scenarios

Solid-Phase Synthesis of Trifunctional Oxazole Libraries

The Cbz group enables orthogonal deprotection alongside Boc/Bn-based intermediates during solid-phase assembly . The 4-tert-butyl group ensures that the final Cbz hydrogenolysis step does not cause oxazole ring fission, as demonstrated by Tanaka & Nishida's comparative hydrogenolysis data [1]. This scenario is directly applicable to combinatorial library production where the carboxylic acid is used for resin loading, the amino group (after Cbz removal) for the first diversification, and a side-chain handle for a second diversification – yielding 20–60 compound libraries in good crude purities (>90%) as reported for analogous oxazolyl alanine building blocks .

Hydrophobic Peptidomimetics for Intracellular Targets

With a LogP of 3.419 and TPSA of 101.66 Ų, this building block occupies a favourable lipophilicity window for passive membrane permeability . The tert-butyl group provides a rigid, hydrophobic anchor for binding site complementarity, with steric parameters (Es = –1.54) surpassing those of the isopropyl analog (Es = –0.47) [2]. This makes the compound suitable for incorporation into peptide backbone mimetics where enhanced cell penetration and target engagement are required.

Solution-Phase Construction of Acid-Labile Scaffolds

When the synthetic route contains acid-sensitive groups (e.g., tert-butyl esters, silyl ethers, glycosidic bonds), the hydrogenolysis-labile Cbz group of the target compound permits amine unmasking without exposure to strongly acidic conditions [3]. In contrast, the Boc analog requires TFA treatment that would cleave these acid-sensitive functionalities [3]. The 4-tert-butyl substitution additionally protects the oxazole ring from the hydrogenolysis conditions, as evidenced by the resistance of 4-tert-butyl-5-phenyl-I to ring fission [1].

SAR Studies of Steric Tolerance at 4-Position

The 3.3-fold increase in steric bulk (Taft Es) from the 4-isopropyl analog (Es = –0.47) to the 4-tert-butyl compound (Es = –1.54) provides a quantitative steric probe for SAR campaigns [2]. When screened alongside the Boc-protected analog (which shifts both lipophilicity and steric profile), researchers can deconvolute electronic, steric, and permeability contributions to biological activity in a systematic manner [2].

Application

Selection Property

Validation Focus

Solid‑phase oxazole library synthesis

Orthogonal Cbz/Boc deprotection

Ring stability during hydrogenolysis

Membrane‑permeable peptidomimetics

Favorable lipophilicity window

Permeability profiling in cell‑based assays

Acid‑sensitive scaffold synthesis

Cbz hydrogenolysis without acid exposure

Ring fission avoidance under H₂/Pd‑C

Steric SAR probe at 4‑position

Greater steric encumbrance vs isopropyl

Deconvolution of steric vs electronic effects

• [1] Tanaka C, Nishida M. Syntheses of Oxazolecarboxylic Acid Derivatives. X. Hydrogenolysis of Aminoxazoles. (3). YAKUGAKU ZASSHI 1971; 91(4): 485-491. View Source
• [2] Taft RW (1956) and Charton M (1975). Steric parameters: tert-butyl Es = –1.54, isopropyl Es = –0.47. Charton ν: tert-butyl –0.74, isopropyl –0.24. View Source
• [3] Chemhui.com, 氨基保护基—烷氧羰基(Cbz, Boc, Fmoc, Alloc, Teoc), 2021. Orthogonality: Cbz removed by H₂/Pd-C; Boc removed by TFA. Jsthh.cn, 浅谈几种常见烷氧羰基类保护基的引入与脱除, 2021. View Source